Cas no 1804848-21-2 (Methyl 3-bromomethyl-5-cyano-4-nitrobenzoate)
Methyl 3-bromomethyl-5-cyano-4-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-bromomethyl-5-cyano-4-nitrobenzoate
-
- Inchi: 1S/C10H7BrN2O4/c1-17-10(14)6-2-7(4-11)9(13(15)16)8(3-6)5-12/h2-3H,4H2,1H3
- InChI Key: BELNVYPFCZHHMI-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C(=O)OC)C=C(C#N)C=1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 359
- XLogP3: 1.9
- Topological Polar Surface Area: 95.9
Methyl 3-bromomethyl-5-cyano-4-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015009865-250mg |
Methyl 3-bromomethyl-5-cyano-4-nitrobenzoate |
1804848-21-2 | 97% | 250mg |
499.20 USD | 2021-06-21 | |
| Alichem | A015009865-500mg |
Methyl 3-bromomethyl-5-cyano-4-nitrobenzoate |
1804848-21-2 | 97% | 500mg |
855.75 USD | 2021-06-21 | |
| Alichem | A015009865-1g |
Methyl 3-bromomethyl-5-cyano-4-nitrobenzoate |
1804848-21-2 | 97% | 1g |
1,549.60 USD | 2021-06-21 |
Methyl 3-bromomethyl-5-cyano-4-nitrobenzoate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Methyl 3-bromomethyl-5-cyano-4-nitrobenzoate
Methyl 3-bromomethyl-5-cyano-4-nitrobenzoate (CAS No. 1804848-21-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Methyl 3-bromomethyl-5-cyano-4-nitrobenzoate, identified by its CAS number 1804848-21-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical synthesis and chemical research. This compound serves as a crucial intermediate in the development of various therapeutic agents, particularly those targeting complex biological pathways. Its unique structural features, including a bromomethyl group, a cyano substituent, and a nitro group, make it a valuable building block for chemists and pharmacologists seeking to design novel molecules with enhanced pharmacological properties.
The structural composition of Methyl 3-bromomethyl-5-cyano-4-nitrobenzoate lends itself to a wide array of synthetic transformations. The presence of the bromomethyl group (–CH₂Br) allows for nucleophilic substitution reactions, enabling the introduction of diverse functional groups such as amines, alcohols, and thiols. This reactivity is particularly useful in constructing heterocyclic compounds, which are prevalent in many modern drugs. Additionally, the cyano group (–CN) can participate in various reactions, including reduction to form amides or further functionalization via cyanide elimination. The nitro group (–NO₂), while potentially requiring reduction to an amine, also contributes to the compound's versatility by influencing electronic properties and enabling further derivatization.
In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting kinases and other enzymes involved in cancer metabolism. Methyl 3-bromomethyl-5-cyano-4-nitrobenzoate has emerged as a key intermediate in the synthesis of such inhibitors. For instance, its bromomethyl functionality allows for the facile attachment of amino acid residues or other pharmacophores that can modulate enzyme activity. A notable study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in generating novel kinase inhibitors with improved selectivity and reduced toxicity. The researchers leveraged its reactivity to introduce specific side chains that enhanced binding affinity to target enzymes.
The cyano and nitro groups in Methyl 3-bromomethyl-5-cyano-4-nitrobenzoate also play critical roles in fine-tuning the pharmacokinetic properties of drug candidates. The electron-withdrawing nature of these groups can influence solubility, metabolic stability, and binding interactions with biological targets. For example, the cyano group can be converted into an amide or carboxylate moiety, which are common functional groups in bioactive molecules. This adaptability makes the compound particularly useful for designing prodrugs or derivatives with tailored pharmacological profiles.
Advances in computational chemistry have further enhanced the utility of Methyl 3-bromomethyl-5-cyano-4-nitrobenzoate as a synthetic scaffold. Molecular modeling studies have revealed that its structural features can be optimized to improve interactions with specific biological targets. By integrating machine learning algorithms with traditional synthetic methodologies, researchers can predictively design derivatives with enhanced efficacy and minimal off-target effects. This interdisciplinary approach has accelerated the discovery pipeline for new therapeutic agents.
The pharmaceutical industry has also recognized the potential of Methyl 3-bromomethyl-5-cyano-4-nitrobenzoate in developing treatments for neurological disorders. Its ability to undergo diverse chemical modifications allows for the creation of molecules that can cross the blood-brain barrier and interact with central nervous system receptors. Recent investigations have explored its use in synthesizing novel antipsychotic and antidepressant agents. The bromomethyl group provides a versatile handle for attaching pharmacologically relevant moieties, while the cyano and nitro groups contribute to modulating receptor binding affinities.
In conclusion, Methyl 3-bromomethyl-5-cyano-4-nitrobenzoate (CAS No. 1804848-21-2) is a multifaceted intermediate that plays a pivotal role in modern pharmaceutical synthesis. Its unique structural features enable a wide range of synthetic transformations, making it an indispensable tool for chemists and pharmacologists developing new therapeutic agents. With ongoing advancements in chemical biology and computational chemistry, this compound is poised to remain at the forefront of drug discovery efforts across multiple therapeutic areas.
1804848-21-2 (Methyl 3-bromomethyl-5-cyano-4-nitrobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)